Cas no 2167128-51-8 (Tert-butyl 3-isothiocyanato-3-methylbutanoate)
2167128-51-8 structure
Product Name:Tert-butyl 3-isothiocyanato-3-methylbutanoate
CAS No:2167128-51-8
MF:C10H17NO2S
MW:215.312481641769
CID:5784728
PubChem ID:165528633
Update Time:2023-12-26
Tert-butyl 3-isothiocyanato-3-methylbutanoate Chemical and Physical Properties
Names and Identifiers
-
- 2167128-51-8
- EN300-1458981
- tert-butyl 3-isothiocyanato-3-methylbutanoate
- Tert-butyl 3-isothiocyanato-3-methylbutanoate
-
- Inchi: 1S/C10H17NO2S/c1-9(2,3)13-8(12)6-10(4,5)11-7-14/h6H2,1-5H3
- InChI Key: WASYADIERYETRR-UHFFFAOYSA-N
- SMILES: S=C=NC(C)(C)CC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 215.09799996g/mol
- Monoisotopic Mass: 215.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 70.8Ų
Tert-butyl 3-isothiocyanato-3-methylbutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458981-1.0g |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1458981-50mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 50mg |
$827.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-100mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 100mg |
$867.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-250mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 250mg |
$906.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-500mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 500mg |
$946.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-1000mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 1000mg |
$986.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-2500mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 2500mg |
$1931.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-5000mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 5000mg |
$2858.0 | 2023-09-29 | ||
| Enamine | EN300-1458981-10000mg |
tert-butyl 3-isothiocyanato-3-methylbutanoate |
2167128-51-8 | 10000mg |
$4236.0 | 2023-09-29 |
Tert-butyl 3-isothiocyanato-3-methylbutanoate Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2167128-51-8 (Tert-butyl 3-isothiocyanato-3-methylbutanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk